Cas no 2228516-40-1 (1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228516-40-1
• MF: C₈H₅BrF₂N₂O₂
• MW: 279.038307905197
• CID: 5979144
• PubChem ID: 165828926
• Update Time: 2025-10-29

1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2228516-40-1
• EN300-1945080

• Inchi： 1S/C8H5BrF2N2O2/c9-4-1-12-5(13-2-4)7(6(14)15)3-8(7,10)11/h1-2H,3H2,(H,14,15)
• InChI Key： CYIILHVAANTKJV-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(C(=O)O)CC2(F)F)=NC=1

Computed Properties

• Exact Mass: 277.95025g/mol
• Monoisotopic Mass: 277.95025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228516-40-1)

1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228516-40-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a bromopyrimidine moiety and a difluorocyclopropane ring, which contribute to its potential biological activities and therapeutic applications.

The bromopyrimidine scaffold is a well-known privileged structure in medicinal chemistry, often found in compounds with diverse biological activities such as antiviral, antibacterial, and anticancer properties. The presence of the bromine atom in the pyrimidine ring can enhance the compound's reactivity and binding affinity to specific biological targets. Additionally, the difluorocyclopropane ring introduces steric and electronic effects that can modulate the compound's pharmacokinetic properties, such as solubility, stability, and metabolic profile.

Recent studies have explored the potential of 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that this compound exhibits potent inhibitory activity against several viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the disruption of viral replication processes, making it a promising lead for further drug development.

In the realm of cancer research, 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid has demonstrated significant anticancer activity in vitro and in vivo. Studies have reported that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for the development of novel anticancer therapies.

Beyond its direct biological activities, 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid also serves as a valuable building block for the synthesis of more complex molecules. Its unique structural features provide a platform for chemical modifications that can enhance its potency and selectivity. For example, researchers have used this compound as a starting point to develop prodrugs with improved pharmacokinetic properties or to create conjugates with other bioactive molecules for targeted delivery.

The synthesis of 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves several well-established chemical reactions. The key steps typically include the formation of the bromopyrimidine ring followed by the introduction of the difluorocyclopropane moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in both academic research and industrial applications.

In terms of safety and regulatory considerations, 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid has undergone extensive toxicological evaluations to ensure its safe use in preclinical and clinical settings. These studies have demonstrated that the compound has a favorable safety profile at relevant concentrations, with minimal toxicity observed in animal models. However, as with any new chemical entity, ongoing monitoring and further safety assessments are necessary to ensure its long-term safety and efficacy.

The potential applications of 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid extend beyond traditional medicinal chemistry. In materials science, this compound has been explored for its unique physical properties, such as thermal stability and mechanical strength. These properties make it suitable for use in advanced materials and coatings where enhanced performance is required.

In conclusion, 1-(5-bromopyrimidin-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228516-40-1) represents a promising compound with diverse applications in medicinal chemistry, drug discovery, and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing our understanding of complex biological processes and developing innovative solutions for unmet medical needs.